Cas no 876673-57-3 (1,7-dimethyl-8-(oxolan-2-yl)methyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 1,7-dimethyl-8-(oxolan-2-yl)methyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 876673-57-3
• MF: C₁₇H₂₃N₅O₃
• MW: 345.396223306656
• CID: 5475971
• Update Time: 2025-07-01

1,7-dimethyl-8-(oxolan-2-yl)methyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 4,7-dimethyl-6-(oxolan-2-ylmethyl)-2-propylpurino[7,8-a]imidazole-1,3-dione
• 1,7-dimethyl-8-(oxolan-2-yl)methyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C17H23N5O3/c1-4-7-20-15(23)13-14(19(3)17(20)24)18-16-21(11(2)9-22(13)16)10-12-6-5-8-25-12/h9,12H,4-8,10H2,1-3H3
• InChI Key： AJWGDJYUKVENCI-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(CC3CCCO3)C1=NC1=C2C(=O)N(CCC)C(=O)N1C

Additional information on 1,7-dimethyl-8-(oxolan-2-yl)methyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Compound CAS No. 876673-57-3: 1,7-Dimethyl-8-(Oxolan-2-Yl)methyl-3-Propyl-1H,2H,3H,4H,8H-Imidazo[1,2-g]purine-2,4-Dione

The compound with CAS No. 876673-57-3, named 1,7-Dimethyl-8-(Oxolan-2-Yl)methyl-3-Propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-Dione, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of imidazo[1,2-g]purine derivatives, which have been extensively studied for their diverse biological activities. The structure of this compound is characterized by a fused imidazo-purine ring system with substituents at positions 1 and 7 (methyl groups), position 8 (oxolanemethyl group), and position 3 (propyl group). These substituents play a crucial role in modulating the compound's pharmacokinetic properties and bioavailability.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed a combination of palladium-catalyzed cross-coupling reactions and stereoselective oxidations to construct the complex imidazo-purine framework. The use of these cutting-edge techniques has not only improved the yield but also enhanced the purity of the final product. Furthermore, the incorporation of oxolane (tetrahydrofuran) functionality at position 8 has been shown to significantly influence the compound's solubility and stability under physiological conditions.

The pharmacological profile of 1,7-Dimethyl-8-(Oxolan-2-Yl)methyl-3-propyl-imidazo[1,2-g]purine-2,4-dione has been extensively evaluated in preclinical studies. In vitro assays have demonstrated its potent inhibitory activity against key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory therapies. Additionally, studies on its anti-proliferative effects against various cancer cell lines have revealed selective cytotoxicity towards malignant cells while sparing normal cells. These findings underscore its potential as a targeted chemotherapeutic agent.

One of the most intriguing aspects of this compound is its ability to modulate cellular signaling pathways through interactions with specific receptors. Recent research has identified that it acts as a partial agonist at certain G-protein coupled receptors (GPCRs), which are critical mediators in immune response and pain perception. This dual mechanism of action not only enhances its therapeutic potential but also broadens its applicability across multiple therapeutic areas.

In terms of bioavailability and pharmacokinetics, 1,7-Dimethyl... exhibits favorable absorption profiles following oral administration in preclinical models. Its lipophilic nature facilitates its passage through biological membranes while the presence of hydrophilic oxolane moieties ensures adequate solubility in aqueous environments. These properties are essential for achieving effective plasma concentrations and sustained drug action.

The development of this compound has also been supported by advanced computational modeling techniques. Molecular docking studies have provided insights into its binding affinity towards target proteins and receptor sites. These computational approaches have been instrumental in guiding further optimization efforts aimed at improving potency and selectivity.

Looking ahead, ongoing clinical trials are exploring the safety and efficacy of 1,7-Dimethyl... in treating chronic inflammatory diseases and solid tumors. Early results from phase I trials indicate a favorable safety profile with minimal adverse effects observed at therapeutic doses. If successful through subsequent phases of clinical development, this compound could represent a novel class of therapeutics offering improved outcomes for patients with limited treatment options.

In conclusion, CAS No. 876673–57–3: 1,7-Dimethyl–8–(oxolan–2–yl)methyl–3-propyl–imidazo[1–g]purine–dione stands as a testament to the progress in medicinal chemistry and drug discovery. Its unique structural features combined with robust preclinical data position it as a compelling candidate for addressing unmet medical needs across various therapeutic indications.